Cas no 61266-98-6 (Piperidine, 1-acetyl-2-(1,6-dihydro-1-methyl-6-oxo-3-pyridinyl)-, (S)-)

• Product Name: Piperidine, 1-acetyl-2-(1,6-dihydro-1-methyl-6-oxo-3-pyridinyl)-, (S)-
• CAS No: 61266-98-6
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 486513
• PubChem ID: 71397584
• Update Time: 2025-04-19

Piperidine, 1-acetyl-2-(1,6-dihydro-1-methyl-6-oxo-3-pyridinyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-acetyl-2-(1,6-dihydro-1-methyl-6-oxo-3-pyridinyl)-, (S)-
• 5-[(2S)-1-acetylpiperidin-2-yl]-1-methylpyridin-2-one
• DTXSID80819076
• 5-[(2S)-1-Acetylpiperidin-2-yl]-1-methylpyridin-2(1H)-one
• 61266-98-6

• Inchi： 1S/C13H18N2O2/c1-10(16)15-8-4-3-5-12(15)11-6-7-13(17)14(2)9-11/h6-7,9,12H,3-5,8H2,1-2H3/t12-/m0/s1
• InChI Key： DZDPCDXKFXSEFX-LBPRGKRZSA-N
• SMILES： O=C(C)N1CCCC[C@H]1C1C=CC(N(C)C=1)=O

Computed Properties

• Exact Mass: 234.13694
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62